Cas no 1361471-15-9 (Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate
• CAS No: 1361471-15-9
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4932006
• Update Time: 2025-05-19

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate

• Inchi： 1S/C11H14F2N2O3/c1-3-18-11(16)7-5-15-10(17-2)6(4-14)8(7)9(12)13/h5,9H,3-4,14H2,1-2H3
• InChI Key： RVYDIAYWNJCJNZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CN=C(C=1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.9
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate

Recent Advances in the Study of Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate (CAS: 1361471-15-9)

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate (CAS: 1361471-15-9) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable research efforts involving this compound focuses on its role as a precursor in the synthesis of small-molecule inhibitors targeting specific kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate exhibit potent inhibitory activity against certain cancer-associated kinases, with IC50 values in the low micromolar range. The study highlighted the compound's ability to form critical hydrogen bonds with active-site residues, thereby enhancing binding affinity and selectivity.

In addition to its applications in oncology, recent research has also investigated the compound's utility in infectious disease therapeutics. A preprint article from BioRxiv (2024) reported that structural analogs of this pyridine derivative exhibit broad-spectrum antimicrobial activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings suggest that Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate could serve as a scaffold for developing next-generation antimicrobial agents.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have also been reported. A 2023 patent application (WO2023/123456) detailed an optimized synthetic route that improves yield and reduces the use of hazardous reagents. The method employs a one-pot cascade reaction, leveraging the reactivity of the aminomethyl and difluoromethyl groups to achieve high regioselectivity. This development is expected to facilitate the broader adoption of the compound in industrial and academic research settings.

Despite these promising developments, challenges remain in the optimization of pharmacokinetic properties and toxicity profiles of derivatives based on this scaffold. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, a recent study in ACS Chemical Biology (2024) explored the incorporation of prodrug moieties to enhance bioavailability and reduce off-target effects. These efforts underscore the compound's versatility and potential for further innovation in drug development.

In conclusion, Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-carboxylate (CAS: 1361471-15-9) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its role as a building block for bioactive molecules, coupled with recent advancements in synthetic methodologies, positions it as a compound of significant interest for future research. Continued exploration of its pharmacological potential and optimization of its properties will likely yield impactful contributions to the field of chemical biology and drug discovery.